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Compound of Interest

Compound Name: 2-Bromo-4,5-dimethoxypyrimidine

Cat. No.: B11883693

Get Quote

Executive Summary
4,5-Dimethoxy-2-bromopyrimidine (CAS: 56686-16-9 for the 2,4-isomer analog; specific isomer

custom synthesis often required) represents a specialized heterocyclic building block designed

for "scaffold hopping" in medicinal chemistry. Structurally, it combines the electron-rich,

metabolic stability of the vicinal dimethoxy motif (mimicking the veratrole group found in

numerous natural products) with the high reactivity of a C2-positioned bromine atom.

This guide details the strategic utility of this scaffold, focusing on its application as a bioisostere

for 3,4-dimethoxyphenyl groups, its superior solubility profile compared to benzene analogs,

and its role in synthesizing kinase inhibitors, GPCR ligands, and antiviral agents (e.g.,

Influenza Endonuclease inhibitors).

Part 1: Chemical Profile & Structural Logic
Physicochemical Properties
The 4,5-dimethoxy-2-bromopyrimidine scaffold offers distinct advantages over its carbocyclic

analog (4-bromo-1,2-dimethoxybenzene) and its isomers (2,4-dimethoxy or 4,6-dimethoxy).[1]
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Property Value / Characteristic
Drug Discovery
Implication

Molecular Formula C₆H₇BrN₂O₂
Low MW fragment (<220 Da)

suitable for FBDD.

LogP (Calc) ~1.2 - 1.5

Lower lipophilicity than

veratrole (LogP ~2.0),

improving aqueous solubility.

H-Bond Acceptors 4 (2 N, 2 O)

Enhanced interaction with

solvent and protein backbone

residues.

Electronic Nature
Electron-rich (C4/C5) /

Deficient (C2)

Creates a "push-pull" system;

C2 is highly activated for

nucleophilic attack.

Metabolic Stability High

Pyrimidine N-atoms reduce

susceptibility to oxidative

metabolism (CYP450)

compared to phenyl rings.

Structural Analysis: The "Vicinal" Effect
The 4,5-dimethoxy pattern is critical. Unlike the 2,4- or 4,6- patterns, the 4,5-substitution places

two electron-donating methoxy groups on adjacent carbons.

Bioisosterism: It mimics the 3,4-dimethoxyphenyl moiety (veratrole), a pharmacophore found

in drugs like Verapamil and Papaverine, but with improved solubility due to the pyrimidine

nitrogens.

Steric Bulk: The methoxy groups force a specific conformation in the binding pocket, often

inducing "twist" angles that improve selectivity for kinases or viral enzymes.

Part 2: Synthesis & Manufacturing Pathways[2]
The synthesis of 4,5-dimethoxy-2-bromopyrimidine requires precise regiocontrol to ensure the

methoxy groups are installed at C4 and C5, leaving the halogen at C2.
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Primary Synthetic Route (Nucleophilic Displacement)
The most robust route starts from 5-methoxyuracil, converting it to the 2,4-dihalo intermediate,

followed by regioselective alkoxylation.

Step-by-Step Mechanism:

Halogenation: 5-Methoxyuracil is treated with POBr₃ (or POCl₃ for the chloro-analog) to yield

2,4-dibromo-5-methoxypyrimidine.

Regioselective SNAr: Reaction with Sodium Methoxide (NaOMe).[2]

Selectivity Rule: In 2,4-dihalopyrimidines, the C4 position is generally more reactive

toward nucleophiles than C2 due to the para-like resonance contribution and lower steric

hindrance.

Result: Displacement of the C4-bromide yields the desired 2-bromo-4,5-
dimethoxypyrimidine.

Visualization of Synthesis Workflow
The following diagram illustrates the synthesis of the building block and its subsequent

divergence into drug candidates.

5-Methoxyuracil 2,4-Dibromo-
5-methoxypyrimidine

POBr3, 100°C 4,5-Dimethoxy-
2-bromopyrimidine

NaOMe (1 eq)
MeOH, 0°C -> RT

(Regioselective C4 subst.)

Suzuki Coupling
(Biaryl Scaffolds)Ar-B(OH)2, Pd(0)

SNAr Displacement
(Aminopyrimidines)

R-NH2, Base

Click to download full resolution via product page

Caption: Regioselective synthesis of 4,5-dimethoxy-2-bromopyrimidine favoring C4-

substitution.

Part 3: Applications in Drug Discovery[4][5]
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Influenza Endonuclease Inhibitors
Recent research (e.g., RSC Med. Chem., 2025) highlights the use of the 2-chloro-4,5-

dimethoxypyrimidine analog to synthesize inhibitors of the PA subunit of influenza polymerase.

The 2-bromo variant is preferred for difficult couplings.

Mechanism: The 4,5-dimethoxy unit acts as a metal-binding isostere or hydrophobic filler in

the active site, replacing labile phenolic moieties.

Protocol: Suzuki coupling at C2 attaches the pyrimidine to a chelating core (e.g.,

hydroxypyridinone).

Kinase Inhibitors (ATP Mimetics)
The pyrimidine ring is a classic ATP-mimetic.[3]

C2-Position: The bromine is displaced by an amine (via Buchwald-Hartwig or SNAr) to form

the "hinge-binding" motif.

4,5-Dimethoxy Tail: Projects into the solvent-exposed region or the hydrophobic back-pocket

(Gatekeeper residue interaction), improving selectivity against off-target kinases.

Part 4: Experimental Protocols
Protocol A: Regioselective Synthesis of 2-Bromo-4,5-
dimethoxypyrimidine
Note: This protocol assumes starting from the 2,4-dibromo intermediate.[1]

Setup: Charge a flame-dried 250 mL round-bottom flask with 2,4-dibromo-5-

methoxypyrimidine (10.0 g, 37.3 mmol) and anhydrous Methanol (100 mL). Cool to 0°C

under Nitrogen.

Addition: Dropwise add a solution of Sodium Methoxide (2.02 g, 37.3 mmol, 1.0 eq) in

Methanol (20 mL) over 30 minutes. Crucial: Stoichiometry must be precise to avoid bis-

substitution.
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Reaction: Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) for 4 hours.

Monitor by TLC (Hexane/EtOAc 4:1). The starting material (Rf ~0.6) should disappear, and

the mono-substituted product (Rf ~0.4) should appear.[4]

Workup: Quench with saturated NH₄Cl (50 mL). Remove MeOH under reduced pressure.[2]

Extract aqueous residue with DCM (3 x 50 mL).

Purification: Dry organics over Na₂SO₄, filter, and concentrate. Purify via silica gel

chromatography (Gradient: 0-20% EtOAc in Hexanes).

Yield: Expect 65-75% of a white crystalline solid.[5]

Protocol B: Suzuki-Miyaura Coupling (General
Procedure)
Target: Attaching an aryl group to the C2 position.

Reagents: Combine 4,5-dimethoxy-2-bromopyrimidine (1.0 eq), Arylboronic acid (1.2 eq),

and K₂CO₃ (2.0 eq) in 1,4-Dioxane/Water (4:1).

Catalyst: Add Pd(dppf)Cl₂·DCM (0.05 eq). Degas with Argon for 10 min.

Conditions: Heat to 90°C for 12 hours in a sealed tube.

Isolation: Filter through Celite, dilute with EtOAc, wash with brine, and concentrate.

Part 5: Troubleshooting & Optimization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12154555/
https://pubs.acs.org/doi/10.1021/jm500958x
https://pmc.ncbi.nlm.nih.gov/articles/PMC4191602/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11883693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Solution

Bis-methoxylation (2,4,5-

trimethoxy)

Excess NaOMe or high

temperature.

Strictly control NaOMe (0.95-

1.0 eq) and keep temperature

< 5°C during addition.

Low Yield in SNAr (Amine

coupling)

Electron-rich ring deactivates

C2.

Use Buchwald-Hartwig

conditions (Pd₂dba₃,

Xantphos, Cs₂CO₃) instead of

thermal SNAr.

Hydrolysis (Uracil formation)
Wet solvents during

methoxylation.

Use anhydrous MeOH and

store the 2,4-dibromo

precursor in a desiccator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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